Cas no 105491-51-8 (3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine)

3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine structure
105491-51-8 structure
Product Name:3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine
CAS No:105491-51-8
MF:C14H11N3OS
MW:269.321641206741
CID:2141678
Update Time:2023-08-04

3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine
    • MLS000527113
    • SMR000117587
    • Cambridge id 5802920
    • cid_9549551
    • BDBM68695
    • STK863324
    • ST50259780
    • 2-(phenylmethylthio)-5-(3-pyridyl)-1,3,4-oxadiazole
    • 3-[5-(benzylsulfanyl)-1,3,4-oxadiazol-2-yl]pyridine
    • 2-(benzylthio)-5-(3-pyridyl)-1,3,4-oxadiazole;hydrochloride
    • 2-benzylsulfanyl-5-pyridin-3-yl-1,3,4-oxadiazole;hyd
    • 3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine
    • Inchi: 1S/C14H11N3OS/c1-2-5-11(6-3-1)10-19-14-17-16-13(18-14)12-7-4-8-15-9-12/h1-9H,10H2
    • InChI Key: JRPLIJNANQAYSD-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=NC=CC=2)O1)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 273
  • XLogP3: 1.9
  • Topological Polar Surface Area: 77.1

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